Cas no 1023813-16-2 (2-Chloro-8-methyl-9H-purine)

• Product Name: 2-Chloro-8-methyl-9H-purine
• CAS No: 1023813-16-2
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• MDL: MFCD09881207
• CID: 4559395
• PubChem ID: 24903940
• Update Time: 2024-11-04

2-Chloro-8-methyl-9H-purine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-8-methyl-9H-purine
• 2-chloro-8-methyl-7H-purine
• Methylchlorpurin
• PB38909
• SB20672
• SCHEMBL1551962
• EN300-3199768
• AS-77762
• CS-0057549
• YQB81316
• AKOS006313001
• SCHEMBL26644552
• P10835
• 1023813-16-2
• MFCD09881207
• 2-Chloro-8-methyl-9H-purine

• MDL： MFCD09881207
• Inchi： 1S/C6H5ClN4/c1-3-9-4-2-8-6(7)11-5(4)10-3/h2H,1H3,(H,8,9,10,11)
• InChI Key： QTDVTNJGWFCHND-UHFFFAOYSA-N
• SMILES： ClC1N=CC2=C(N=1)N=C(C)N2

Computed Properties

• Exact Mass: 168.020274g/mol
• Monoisotopic Mass: 168.020274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 168.58g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 54.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives